Beclabuvir HCl Beclabuvir HCl Beclabuvir, also known as BMS-791325, is an allosteric inhibitor that binds to thumb site 1 of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. BMS-791325 inhibits recombinant NS5B proteins from HCV genotypes 1, 3, 4, and 5 at 50% inhibitory concentrations (IC50) below 28 nM. In cell culture, BMS-791325 inhibited replication of HCV subgenomic replicons representing genotypes 1a and 1b at 50% effective concentrations (EC50s) of 3 nM and 6 nM, respectively, with similar (3 to 18 nM) values for genotypes 3a, 4a, and 5a. B
Brand Name: Vulcanchem
CAS No.: 958002-36-3
VCID: VC0548921
InChI: InChI=1S/C36H45N5O5S.ClH/c1-38(2)47(44,45)37-34(42)23-10-14-28-31(16-23)40-21-36(35(43)41-24-11-12-25(41)20-39(3)19-24)18-30(36)29-17-26(46-4)13-15-27(29)33(40)32(28)22-8-6-5-7-9-22;/h10,13-17,22,24-25,30H,5-9,11-12,18-21H2,1-4H3,(H,37,42);1H/t24-,25+,30-,36-;/m0./s1
SMILES: O=C(C1=CC2=C(C=C1)C(C3CCCCC3)=C4N2C[C@]5(C(N6[C@@]7([H])CN(C)C[C@]6([H])CC7)=O)[C@](C5)([H])C8=CC(OC)=CC=C84)NS(=O)(N(C)C)=O.[H]Cl
Molecular Formula: C36H46ClN5O5S
Molecular Weight: 696.3

Beclabuvir HCl

CAS No.: 958002-36-3

Inhibitors

VCID: VC0548921

Molecular Formula: C36H46ClN5O5S

Molecular Weight: 696.3

Purity: >98% (or refer to the Certificate of Analysis)

Beclabuvir HCl - 958002-36-3

CAS No. 958002-36-3
Product Name Beclabuvir HCl
Molecular Formula C36H46ClN5O5S
Molecular Weight 696.3
IUPAC Name (4bS,5aR)-12-cyclohexyl-N-(N,N-dimethylsulfamoyl)-3-methoxy-5a-((1R,5S)-3-methyl-3,8-diazabicyclo[3.2.1]octane-8-carbonyl)-4b,5,5a,6-tetrahydrobenzo[3,4]cyclopropa[5,6]azepino[1,2-a]indole-9-carboxamide hydrochloride.
Standard InChI InChI=1S/C36H45N5O5S.ClH/c1-38(2)47(44,45)37-34(42)23-10-14-28-31(16-23)40-21-36(35(43)41-24-11-12-25(41)20-39(3)19-24)18-30(36)29-17-26(46-4)13-15-27(29)33(40)32(28)22-8-6-5-7-9-22;/h10,13-17,22,24-25,30H,5-9,11-12,18-21H2,1-4H3,(H,37,42);1H/t24-,25+,30-,36-;/m0./s1
Standard InChIKey IHXVACFNNPBRLK-OZSFMWOHSA-N
SMILES O=C(C1=CC2=C(C=C1)C(C3CCCCC3)=C4N2C[C@]5(C(N6[C@@]7([H])CN(C)C[C@]6([H])CC7)=O)[C@](C5)([H])C8=CC(OC)=CC=C84)NS(=O)(N(C)C)=O.[H]Cl
Appearance solid powder
Description Beclabuvir, also known as BMS-791325, is an allosteric inhibitor that binds to thumb site 1 of the hepatitis C virus (HCV) NS5B RNA-dependent RNA polymerase. BMS-791325 inhibits recombinant NS5B proteins from HCV genotypes 1, 3, 4, and 5 at 50% inhibitory concentrations (IC50) below 28 nM. In cell culture, BMS-791325 inhibited replication of HCV subgenomic replicons representing genotypes 1a and 1b at 50% effective concentrations (EC50s) of 3 nM and 6 nM, respectively, with similar (3 to 18 nM) values for genotypes 3a, 4a, and 5a. B
Purity >98% (or refer to the Certificate of Analysis)
Shelf Life >2 years if stored properly
Solubility Soluble in DMSO, not in water
Storage Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
Synonyms Beclabuvir; Beclabuvir. HCl; Beclabuvir. hydrochloride; BMS791325; BMS-791325; BMS 791325.
Reference 1: De Clercq E. Current race in the development of DAAs (direct-acting antivirals) against HCV. Biochem Pharmacol. 2014 Jun 15;89(4):441-52. doi: 10.1016/j.bcp.2014.04.005. Epub 2014 Apr 13. PubMed PMID: 24735613.
2: Lemm JA, Liu M, Gentles RG, Ding M, Voss S, Pelosi LA, Wang YK, Rigat KL, Mosure KW, Bender JA, Knipe JO, Colonno R, Meanwell NA, Kadow JF, Santone KS, Roberts SB, Gao M. Preclinical Characterization of BMS-791325, an Allosteric Inhibitor of Hepatitis C Virus NS5B Polymerase. Antimicrob Agents Chemother. 2014 Jun;58(6):3485-95. doi: 10.1128/AAC.02495-13. Epub 2014 Apr 14. PubMed PMID: 24733465; PubMed Central PMCID: PMC4068470.
3: Sims KD, Lemm J, Eley T, Liu M, Berglind A, Sherman D, Lawitz E, Vutikullird AB, Tebas P, Gao M, Pasquinelli C, Grasela DM. Randomized, Placebo-Controlled, Single-Ascending-Dose Study of BMS-791325, a Hepatitis C Virus (HCV) NS5B Polymerase Inhibitor, in HCV Genotype 1 Infection. Antimicrob Agents Chemother. 2014 Jun;58(6):3496-503. doi: 10.1128/AAC.02579-13. Epub 2014 Apr 14. PubMed PMID: 24733462; PubMed Central PMCID: PMC4068419.
4: Eastman KJ, Yang Z, Bender JA, Mosure K, Lemm JA, Meanwell NA, Roberts SB, Knipe J, Kadow JF. Identification of a novel series of potent HCV NS5B Site I inhibitors. Bioorg Med Chem Lett. 2014 Apr 15;24(8):1993-7. doi: 10.1016/j.bmcl.2014.02.047. Epub 2014 Feb 28. PubMed PMID: 24656612.
5: Gentles RG, Ding M, Bender JA, Bergstrom CP, Grant-Young K, Hewawasam P, Hudyma T, Martin S, Nickel A, Regueiro-Ren A, Tu Y, Yang Z, Yeung KS, Zheng X, Chao S, Sun JH, Beno BR, Camac DM, Chang CH, Gao M, Morin PE, Sheriff S, Tredup J, Wan J, Witmer MR, Xie D, Hanumegowda U, Knipe J, Mosure K, Santone KS, Parker DD, Zhuo X, Lemm J, Liu M, Pelosi L, Rigat K, Voss S, Wang Y, Wang YK, Colonno RJ, Gao M, Roberts SB, Gao Q, Ng A, Meanwell NA, Kadow JF. Discovery and preclinical characterization of the cyclopropylindolobenzazepine BMS-791325, a potent allosteric inhibitor of the hepatitis C virus NS5B polymerase. J Med Chem. 2014 Mar 13;57(5):1855-79. doi: 10.1021/jm4016894. Epub 2014 Jan 7. PubMed PMID: 24397558.
6: Everson GT, Sims KD, Rodriguez-Torres M, Hézode C, Lawitz E, Bourlière M, Loustaud-Ratti V, Rustgi V, Schwartz H, Tatum H, Marcellin P, Pol S, Thuluvath PJ, Eley T, Wang X, Huang SP, McPhee F, Wind-Rotolo M, Chung E, Pasquinelli C, Grasela DM, Gardiner DF. Efficacy of an interferon- and ribavirin-free regimen of daclatasvir, asunaprevir, and BMS-791325 in treatment-naive patients with HCV genotype 1 infection. Gastroenterology. 2014 Feb;146(2):420-9. doi: 10.1053/j.gastro.2013.10.057. Epub 2013 Oct 30. PubMed PMID: 24184132.
7: Friborg J, Levine S, Chen C, Sheaffer AK, Chaniewski S, Voss S, Lemm JA, McPhee F. Combinations of lambda interferon with direct-acting antiviral agents are highly efficient in suppressing hepatitis C virus replication. Antimicrob Agents Chemother. 2013 Mar;57(3):1312-22. doi: 10.1128/AAC.02239-12. Epub 2012 Dec 28. PubMed PMID: 23274666; PubMed Central PMCID: PMC3591875.
8: A SPECIAL MEETING REVIEW EDITION: Advances in the Treatment of Hepatitis C Virus Infection From AASLD 2012: The 63rd Annual Meeting of the American Association for the Study of Liver DiseasesNovember 9-13, 2012 • Boston, MassachusettsSpecial Reporting on:• Timing and Magnitude of Ribavirin Dose Reduction Do Not Impact SVR Rates with Boceprevir Plus Peginterferon α and Ribavirin• A 12-Week Interferon-Free Treatment Regimen with ABT-450/r, ABT-267, ABT-333, and Ribavirin Achieves High SVR12 Rates• High Rate of SVR with the All-Oral Combination of Daclatasvir Plus Sofosbuvir with or without Ribavirin• An Interferon-Free, Ribavirin-Free 12-Week Regimen of Daclatasvir, Asunaprevir, and BMS-791325 Achieved High SVR4 RatesPLUS Meeting Abstract Summaries With Expert Commentary by: Fred Poordad, MDUniversity of San Antonio Health Science CenterSan Antonio, Texas. Gastroenterol Hepatol (N Y). 2013 Jan;9(1 Suppl 1):1-20. PubMed PMID: 24847183; PubMed Central PMCID: PMC4027897.
9: Pelosi LA, Voss S, Liu M, Gao M, Lemm JA. Effect on hepatitis C virus replication of combinations of direct-acting antivirals, including NS5A inhibitor daclatasvir. Antimicrob Agents Chemother. 2012 Oct;56(10):5230-9. doi: 10.1128/AAC.01209-12. Epub 2012 Jul 30. PubMed PMID: 22850513; PubMed Central PMCID: PMC3457360.
Last Modified Aug 20 2021
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